VT103: A Deep Dive into its Mechanism of Action within the Hippo Signaling Pathway
VT103: A Deep Dive into its Mechanism of Action within the Hippo Signaling Pathway
A Technical Guide for Researchers and Drug Development Professionals
The Hippo signaling pathway is a critical regulator of tissue growth and organ size, and its dysregulation is a key driver in the development and progression of various cancers. The transcriptional co-activators YAP (Yes-associated protein) and TAZ (transcriptional co-activator with PDZ-binding motif) are the primary downstream effectors of this pathway.[1] In many cancers, the Hippo pathway is inactivated, leading to the nuclear translocation of YAP and TAZ, where they associate with TEAD (TEA domain) transcription factors to drive the expression of genes that promote cell proliferation and inhibit apoptosis.[2][3][4] VT103 has emerged as a potent and selective small molecule inhibitor targeting this interaction, offering a promising therapeutic strategy for cancers with a dependency on YAP/TAZ-TEAD activity.[5][6] This technical guide provides an in-depth overview of the mechanism of action of VT103, supported by quantitative data, detailed experimental protocols, and pathway visualizations.
The Hippo Pathway: A Brief Overview
The Hippo pathway is a complex signaling cascade, primarily composed of a series of kinases that ultimately regulate the subcellular localization and activity of YAP and TAZ.[7][8][9] When the Hippo pathway is active ("on"), a kinase cascade involving MST1/2 and LATS1/2 leads to the phosphorylation of YAP and TAZ.[10][11][12] This phosphorylation event promotes their association with 14-3-3 proteins, resulting in their sequestration in the cytoplasm and subsequent proteasomal degradation.[3][4][10] Conversely, when the Hippo pathway is inactive ("off"), YAP and TAZ remain unphosphorylated, allowing them to translocate to the nucleus.[1][3][4][10] In the nucleus, they bind to TEAD transcription factors, which are essential for the recruitment of the transcriptional machinery and the activation of target gene expression, including well-known pro-proliferative and anti-apoptotic genes like CTGF and CYR61.[13]
VT103: A Selective Inhibitor of TEAD1 Auto-Palmitoylation
VT103 exerts its inhibitory effect on the Hippo pathway through a novel mechanism: the selective inhibition of TEAD1 auto-palmitoylation.[5][6][13][14] Palmitoylation is a post-translational lipid modification that is crucial for the proper function and interaction of many proteins. In the context of the Hippo pathway, the auto-palmitoylation of TEAD transcription factors is a prerequisite for their stable interaction with YAP and TAZ.[5][6][13]
By specifically binding to the central lipid pocket of TEAD1, VT103 prevents its auto-palmitoylation.[13][14] This disruption of the YAP/TAZ-TEAD1 protein-protein interaction effectively blocks the transcriptional activation of downstream target genes, thereby inhibiting the oncogenic signaling driven by YAP and TAZ.[5][13] Notably, VT103 demonstrates selectivity for TEAD1 over other TEAD isoforms (TEAD2, TEAD3, and TEAD4), which may contribute to a more favorable therapeutic window.[5][13][14]
Quantitative Data on VT103 Activity
The potency and selectivity of VT103 have been characterized through various in vitro and in vivo studies. The following tables summarize the key quantitative data.
| Assay Type | Parameter | Value | Cell Line / System | Reference |
| YAP Reporter Assay | IC₅₀ | 1.02 nM | Not specified | [5] |
| YAP Reporter Assay | IC₅₀ | 1.2 nM | Not specified | [14] |
| Thermal Shift Assay | ΔTm | 8.3°C | Purified TEAD1 | [13] |
Table 1: In Vitro Activity of VT103
| Animal Model | Dosing Regimen | Outcome | Reference |
| NF2-deficient mesothelioma xenograft (NCI-H2373) | 10 mg/kg, p.o., once daily for 3 days | 40% reduction in lipid-modified TEAD1; 5-fold downregulation of CTGF gene expression in tumors. | [13] |
| NF2-deficient mesothelioma xenograft | 0.3 mg/kg, p.o., once daily | Blocked tumor growth. | [5][14] |
| NF2-deficient mesothelioma xenograft | 1, 3, and 10 mg/kg, p.o., once daily | Significant tumor regression. | [13] |
Table 2: In Vivo Efficacy of VT103
Key Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the mechanism of action of VT103.
YAP/TAZ-TEAD Reporter Assay
This assay is designed to quantify the transcriptional activity of the YAP/TAZ-TEAD complex.[15][16][17][18][19]
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Principle: A reporter construct containing multiple TEAD-binding sites upstream of a minimal promoter driving the expression of a reporter gene (e.g., firefly luciferase) is introduced into cells. Activation of the YAP/TAZ-TEAD complex leads to an increase in reporter gene expression, which can be quantified by measuring the luciferase activity.
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Cell Lines: HEK293T or other cell lines with a functional Hippo pathway are commonly used.
-
Protocol:
-
Cells are seeded in 96-well plates and co-transfected with the TEAD-responsive luciferase reporter plasmid and a control plasmid expressing Renilla luciferase (for normalization).
-
After 24 hours, cells are treated with varying concentrations of VT103 or a vehicle control.
-
Following a 24-48 hour incubation period, cells are lysed, and luciferase activity is measured using a dual-luciferase reporter assay system.
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The firefly luciferase signal is normalized to the Renilla luciferase signal to control for transfection efficiency and cell number.
-
IC₅₀ values are calculated by plotting the normalized luciferase activity against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic curve.
-
Acyl-PEGyl Exchange Gel-Shift (APEGS) Assay
This assay is used to detect and quantify the palmitoylation status of TEAD proteins.[13]
-
Principle: The assay involves a three-step chemical process: 1) blocking of free cysteine residues, 2) cleavage of thioester linkages (where palmitate is attached) with hydroxylamine (B1172632), and 3) labeling of the newly exposed cysteine residues with a thiol-reactive polyethylene (B3416737) glycol (PEG) molecule. The addition of the large PEG molecule causes a significant shift in the molecular weight of the protein, which can be visualized by SDS-PAGE and Western blotting.
-
Protocol:
-
Cells or tumor tissues are lysed in a buffer containing a cysteine-blocking agent (e.g., N-ethylmaleimide).
-
The lysate is then treated with hydroxylamine to cleave the palmitoyl (B13399708) groups from TEAD.
-
The newly exposed cysteine residues are then labeled with methoxy-PEG-maleimide.
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The samples are resolved by SDS-PAGE, and TEAD proteins are detected by Western blotting using a TEAD-specific antibody.
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The palmitoylated and unpalmitoylated forms of TEAD will appear as distinct bands, allowing for the quantification of the relative abundance of each form.
-
Co-Immunoprecipitation (Co-IP)
Co-IP is performed to assess the protein-protein interaction between YAP/TAZ and TEAD.[13]
-
Principle: An antibody specific to one of the proteins of interest (e.g., TEAD1) is used to pull down the protein from a cell lysate. If the target protein is interacting with another protein (e.g., YAP), the interacting protein will also be pulled down and can be detected by Western blotting.
-
Protocol:
-
Cells are treated with VT103 or a vehicle control for the desired time.
-
Cells are lysed in a non-denaturing lysis buffer to preserve protein-protein interactions.
-
The lysate is incubated with an antibody against the target protein (e.g., anti-TEAD1) overnight at 4°C.
-
Protein A/G-agarose beads are added to the lysate to capture the antibody-protein complexes.
-
The beads are washed several times to remove non-specifically bound proteins.
-
The immunoprecipitated proteins are eluted from the beads by boiling in SDS-PAGE sample buffer.
-
The eluted proteins are resolved by SDS-PAGE and analyzed by Western blotting using antibodies against the interacting proteins (e.g., anti-YAP and anti-TAZ).
-
Visualizing the Mechanism of Action
The following diagrams illustrate the Hippo signaling pathway and the mechanism of action of VT103.
References
- 1. discovery.researcher.life [discovery.researcher.life]
- 2. YAP/TAZ at the roots of cancer - PMC [pmc.ncbi.nlm.nih.gov]
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- 4. portlandpress.com [portlandpress.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. selleckchem.com [selleckchem.com]
- 7. Activation mechanisms of the Hippo kinase signaling cascade - PMC [pmc.ncbi.nlm.nih.gov]
- 8. The Hippo Signaling Pathway in Development and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 9. bosterbio.com [bosterbio.com]
- 10. researchgate.net [researchgate.net]
- 11. Regulation of the Hippo signaling pathway by ubiquitin modification [bmbreports.org]
- 12. Molecular Pathways: Hippo Signaling, a Critical Tumor Suppressor - PMC [pmc.ncbi.nlm.nih.gov]
- 13. aacrjournals.org [aacrjournals.org]
- 14. VT103 (VT-103) | TEAD1 inhibitor | Probechem Biochemicals [probechem.com]
- 15. Luciferase Reporter Assays to Determine YAP/TAZ Activity in Mammalian Cells | Springer Nature Experiments [experiments.springernature.com]
- 16. Luciferase Reporter Assays to Determine YAP/TAZ Activity in Mammalian Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. indigobiosciences.com [indigobiosciences.com]
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- 19. biorxiv.org [biorxiv.org]
